Cas no 98991-31-2 (2-Propen-1-one, 1-(4-chlorophenyl)-3-(4-fluorophenyl)-)

• Product Name: 2-Propen-1-one, 1-(4-chlorophenyl)-3-(4-fluorophenyl)-
• CAS No: 98991-31-2
• MF: C₁₅H₁₀ClFO
• MW: 260.690706729889
• CID: 1993436
• PubChem ID: 292907
• Update Time: 2025-04-21

2-Propen-1-one, 1-(4-chlorophenyl)-3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-chlorophenyl)-3-(4-fluorophenyl)-
• AKOS030655102
• 1-(4-chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one
• 98991-31-2

• Inchi： 1S/C15H10ClFO/c16-13-6-4-12(5-7-13)15(18)10-3-11-1-8-14(17)9-2-11/h1-10H
• InChI Key： PLCRXLPQUCVAPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C=CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 260.0404208g/mol
• Monoisotopic Mass: 260.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 4.37520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones